Cas no 74602-56-5 (4(3H)-Pyrimidinone,2-amino-5-bromo-6-(2-fluorophenyl)-)

4(3H)-Pyrimidinone,2-amino-5-bromo-6-(2-fluorophenyl)- structure
74602-56-5 structure
Product Name:4(3H)-Pyrimidinone,2-amino-5-bromo-6-(2-fluorophenyl)-
CAS No:74602-56-5
MF:C10H7BrFN3O
MW:284.08448433876
CID:567217
PubChem ID:135480624
Update Time:2025-04-19

4(3H)-Pyrimidinone,2-amino-5-bromo-6-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,2-amino-5-bromo-6-(2-fluorophenyl)-
    • 4(1H)-Pyrimidinone, 2-amino-5-bromo-6-(2-fluorophenyl)-
    • 2-amino-5-bromo-6-(2-fluorophenyl)-1H-pyrimidin-4-one
    • 2-amino-5-bromo-6-(2-fluorophenyl)-4(3H)pyrimidinone
    • 2-amino-5-bromo-4-(2-fluorophenyl)-1H-pyrimidin-6-one
    • 2-Amino-5-bromo-6-(2-fluorophenyl)pyrimidin-4(1H)-one
    • 2-Amino-5-bromo-6-(2-fluorophenyl)pyrimidin-4(3H)-one
    • CHEMBL55470
    • Abofpp
    • 74602-56-5
    • 2-Amino-5-bromo-6-(2-fluorophenyl)-4(3H)-pyrimidinone
    • DTXSID00225579
    • SCHEMBL7770058
    • Inchi: 1S/C10H7BrFN3O/c11-7-8(14-10(13)15-9(7)16)5-3-1-2-4-6(5)12/h1-4H,(H3,13,14,15,16)
    • InChI Key: UHKUZWMIMIJLAZ-UHFFFAOYSA-N
    • SMILES: BrC1C(NC(N)=NC=1C1C=CC=CC=1F)=O

Computed Properties

  • Exact Mass: 282.976
  • Monoisotopic Mass: 282.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Density: 1.82
  • Boiling Point: 391.4°C at 760 mmHg
  • Flash Point: 190.5°C
  • Refractive Index: 1.695
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